Cas no 946237-15-6 (7-(3-fluorophenyl)-3-propyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one)

• Product Name: 7-(3-fluorophenyl)-3-propyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one
• CAS No: 946237-15-6
• MF: C₁₄H₁₃FN₄O
• MW: 272.277625799179
• CID: 5363711
• Update Time: 2025-06-12

7-(3-fluorophenyl)-3-propyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(3-Fluorophenyl)-3-propyl-1,2,4-triazolo[4,3-a]pyrazin-8(7H)-one
• 7-(3-fluorophenyl)-3-propyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one

• Inchi： 1S/C14H13FN4O/c1-2-4-12-16-17-13-14(20)18(7-8-19(12)13)11-6-3-5-10(15)9-11/h3,5-9H,2,4H2,1H3
• InChI Key： NJGSOGCMCLURNS-UHFFFAOYSA-N
• SMILES： C12=NN=C(CCC)N1C=CN(C1=CC=CC(F)=C1)C2=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.8±47.0 °C(Predicted)
• pka: 0.11±0.20(Predicted)

Additional information on 7-(3-fluorophenyl)-3-propyl-7H,8H-1,2,4triazolo4,3-apyrazin-8-one

Introduction to 7-(3-Fluorophenyl)-3-Propyl-7H,8H-1,2,4-Triazolo[4,3-a]Pyrazin-8-One (CAS No. 946237-15-6)

7-(3-Fluorophenyl)-3-propyl-7H,8H-1,2,4-triazolo[4,3-a]pyrazin-8-one (CAS No. 946237-15-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a fluorinated phenyl group and a propyl substituent, contribute to its distinct pharmacological profile.

The fluorinated phenyl group in 7-(3-fluorophenyl)-3-propyl-7H,8H-1,2,4-triazolo[4,3-a]pyrazin-8-one plays a crucial role in modulating its biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic properties. This is particularly important in drug development, where optimizing these properties can lead to better drug candidates with improved bioavailability and reduced side effects.

The propyl substituent on the triazolopyrazine scaffold further influences the compound's biological activity by affecting its conformational flexibility and binding affinity to target proteins. Recent studies have shown that 7-(3-fluorophenyl)-3-propyl-7H,8H-1,2,4-triazolo[4,3-a]pyrazin-8-one exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer.

In the context of neurological disorders, 7-(3-fluorophenyl)-3-propyl-7H,8H-1,2,4-triazolo[4,3-a]pyrazin-8-one has been investigated for its potential as a modulator of GABA receptors. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and dysregulation of GABAergic signaling is implicated in several neurological conditions such as epilepsy and anxiety disorders. Preclinical studies have demonstrated that this compound can effectively modulate GABA receptor activity, suggesting its potential as a novel therapeutic agent for these conditions.

Additionally, 7-(3-fluorophenyl)-3-propyl-7H,8H-1,2,4-triazolo[4,3-a]pyrazin-8-one has shown promising results in cancer research. It has been found to exhibit selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action involves the inhibition of key enzymes involved in cancer cell proliferation and survival. For instance, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression and are often dysregulated in cancer cells.

The structural diversity and functional versatility of 7-(3-fluorophenyl)-3-propyl-7H,8H-1,2,4-triazolo[4,3-a]pyrazin-8-one make it an attractive candidate for further drug development. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to gain deeper insights into its interactions with target proteins.

In conclusion, 7-(3-fluorophenyl)-3-propyl-7H,8H-1,2,4-triazolo[4,3-a]pyrazin-8-one (CAS No. 946237-15-6) represents a promising lead compound with potential applications in the treatment of neurological disorders and cancer. Its unique chemical structure and biological activities make it a valuable subject for further investigation in both academic and industrial settings. As research progresses, it is likely that this compound will continue to reveal new insights into the mechanisms underlying these diseases and contribute to the development of more effective therapeutic strategies.